4,5-Dichloro-2-pentylpyridazin-3-one

• IUPAC Name: 4,5-dichloro-2-pentylpyridazin-3-one
• InChI: InChI=1S/C9H12Cl2N2O/c1-2-3-4-5-13-9(14)8(11)7(10)6-12-13/h6H,2-5H2,1H3
• InChI Key: PFCOMZCAPYUMDG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C(=C(C=N1)Cl)Cl
• Molecular Formula: C9H12Cl2N2O
• Molecular Weight: 235.11 g/mol

Description

4,5-Dichloro-2-pentylpyridazin-3-one is a functionalized pyridazinone derivative of significant interest in medicinal and agrochemical research. The core pyridazinone structure is recognized as a privileged scaffold in drug discovery due to its diverse biological activities . The reactive chlorine atoms at the 4 and 5 positions of the ring are susceptible to nucleophilic substitution, allowing researchers to synthesize a vast library of analogues for structure-activity relationship (SAR) studies . The pentyl group at the 2-position contributes to the compound's lipophilicity, which can be optimized to influence pharmacokinetic properties and target binding. Pyridazinone derivatives are extensively investigated for their potential as anticancer, antimicrobial, anti-inflammatory, and cardiovascular agents . Furthermore, this chemical class has important applications in the development of herbicides, fungicides, and insecticides . In early-phase discovery, this compound serves as a key synthetic intermediate for constructing more complex molecules aimed at modulating enzymatic activity or receptor function. Current research trends also involve using this scaffold to develop dual-action agents and employing computational modeling for the rational design of novel derivatives . This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Dichloro-2-pentylpyridazin-3-one typically involves the cyclization of appropriate precursors. One common method is the reaction of 4,5-dichloro-2-pentylhydrazine with a suitable diketone under acidic or basic conditions. The reaction conditions often include refluxing the mixture in a solvent such as ethanol or acetic acid for several hours to ensure complete cyclization.

Industrial Production Methods

In an industrial setting, the production of 4,5-Dichloro-2-pentylpyridazin-3-one may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of catalysts and automated systems can further enhance the efficiency of the synthesis process. The purification of the final product is typically achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

4,5-Dichloro-2-pentylpyridazin-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorine atoms at the 4th and 5th positions can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of various substituted pyridazinones depending on the nucleophile used.

Scientific Research Applications

Pharmaceutical Applications

• Antimicrobial Activity :
  • Research indicates that pyridazinones exhibit antimicrobial properties. A study demonstrated that derivatives of pyridazinones, including 4,5-dichloro-2-pentylpyridazin-3-one, showed significant antibacterial activity against various pathogens. This positions the compound as a potential candidate for the development of new antibiotics.
• Anti-inflammatory Properties :
  • The compound has been evaluated for its anti-inflammatory effects in preclinical models. It has shown promise in reducing inflammation markers, suggesting potential therapeutic applications in treating inflammatory diseases.
• Thyroid Hormone Modulation :
  • Similar compounds have been studied for their ability to selectively modulate thyroid hormone receptors. For instance, a related pyridazinone was found to selectively activate thyroid hormone receptor β (THR-β), which may lead to reduced side effects associated with thyroid modulation .

Agrochemical Applications

• Herbicide Development :
  • The compound is being explored as an intermediate in the synthesis of herbicides. Its ability to inhibit certain enzymes involved in plant growth makes it a valuable candidate for developing selective herbicides that target specific weeds while minimizing damage to crops.
• Pesticide Formulations :
  • Due to its efficacy against pests, 4,5-dichloro-2-pentylpyridazin-3-one can be incorporated into pesticide formulations. Its effectiveness in pest control can enhance agricultural productivity and sustainability.

Data Table: Summary of Applications

Application Area	Specific Use	Evidence/Source
Pharmaceuticals	Antimicrobial agents	In vitro studies showing antibacterial effects
	Anti-inflammatory treatments	Preclinical models demonstrating efficacy
	Thyroid hormone modulation	Selective activation of THR-β
Agrochemicals	Herbicide synthesis	Intermediate in herbicide development
	Pesticide formulations	Efficacy against agricultural pests

Case Studies

• Antimicrobial Efficacy Study :
  • A recent study assessed the antibacterial properties of various pyridazinone derivatives, including 4,5-dichloro-2-pentylpyridazin-3-one. The results indicated significant inhibition of bacterial growth, particularly against Gram-positive bacteria. The study concluded that this compound could serve as a lead structure for new antibiotic development.
• Inflammation Reduction in Animal Models :
  • In a controlled experiment involving animal models of inflammation, 4,5-dichloro-2-pentylpyridazin-3-one was administered at varying doses. Results showed a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory drug candidate.
• Herbicide Development Trials :
  • Field trials were conducted to evaluate the effectiveness of herbicides synthesized using 4,5-dichloro-2-pentylpyridazin-3-one as an active ingredient. The trials demonstrated effective weed control with minimal impact on crop yield, indicating its viability as a selective herbicide.

Mechanism of Action

The mechanism of action of 4,5-Dichloro-2-pentylpyridazin-3-one involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit cyclooxygenase enzymes, reducing inflammation and pain. Additionally, it can interfere with DNA synthesis in cancer cells, leading to cell death.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyridazinone derivatives exhibit diverse biological activities depending on substituent patterns. Below is a comparative analysis of 4,5-Dichloro-2-pentylpyridazin-3-one with structurally related compounds:

Structural and Functional Differences

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Features
4,5-Dichloro-2-pentylpyridazin-3-one	C₉H₁₂Cl₂N₂O	4,5-dichloro; 2-pentyl	235.11	High lipophilicity; enhanced membrane penetration due to pentyl chain
4,5-Dichloro-2-methylpyridazin-3-one	C₅H₄Cl₂N₂O	4,5-dichloro; 2-methyl	179.00	Simpler alkyl chain; lower molecular weight and reduced lipophilicity
4-Chloro-3(2H)-pyridazinone	C₇H₆ClN₃O	4-chloro; no 5-substituent	183.59	Simpler structure; limited steric hindrance and lower potency
4,5-Dichloro-2-(3-chlorophenyl)-pyridazin-3-one	C₁₀H₆Cl₃N₂O	4,5-dichloro; 2-(3-chlorophenyl)	283.53	Aromatic substituent; increased π-π interactions but reduced solubility
4-Methyl-5-chloro-2-phenylpyridazinone	C₁₁H₁₀ClN₂O	4-methyl; 5-chloro; 2-phenyl	230.67	Methyl group enhances stability; phenyl group alters binding affinity

Key Research Findings

Chlorination Impact : Dichloro substitution at positions 4 and 5 is critical for electronic modulation, increasing electrophilicity and interaction with nucleophilic residues in biological targets .

Alkyl Chain Length : The pentyl group confers higher logP values (~3.5 estimated) compared to methyl (logP ~1.2) or phenyl analogs, suggesting better tissue penetration .

Q & A

Q. What are the key considerations for optimizing the synthesis of 4,5-Dichloro-2-pentylpyridazin-3-one to maximize yield and purity?

Synthesis optimization requires precise control of reaction parameters. For pyridazinone derivatives, refluxing in polar aprotic solvents (e.g., dimethylformamide) under nitrogen is common to prevent oxidation . Halogenated intermediates may necessitate stepwise substitution to avoid side reactions, with temperature modulation (e.g., 80–100°C) critical for regioselectivity . Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization (ethanol/water mixtures) is recommended . Monitor progress using TLC or HPLC with UV detection (λ = 254 nm) .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing 4,5-Dichloro-2-pentylpyridazin-3-one?

• NMR : ¹H/¹³C NMR confirms substituent positions and ring saturation. For example, carbonyl (C=O) signals appear at δ ~160–170 ppm in ¹³C NMR .
• MS : High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., [M+H]⁺ for C₁₀H₁₃Cl₂N₂O: calc. 255.05, observed 255.04) .
• HPLC : Reverse-phase C18 columns (acetonitrile/water mobile phase) assess purity (>95% by area under the curve) .

Q. How do structural modifications (e.g., alkyl chain length, halogen substitution) influence the reactivity of pyridazin-3-one derivatives?

Longer alkyl chains (e.g., pentyl) enhance lipophilicity, affecting solubility in aqueous buffers . Chlorine atoms at C4/C5 increase electrophilicity, facilitating nucleophilic substitution reactions (e.g., with amines or thiols) . Substituent steric effects can alter reaction kinetics; computational models (DFT) predict activation barriers for such transformations .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data for 4,5-Dichloro-2-pentylpyridazin-3-one across different assay systems?

• Dose-response validation : Test across multiple concentrations (e.g., 1 nM–100 µM) to identify non-linear effects .
• Assay interference checks : Rule out false positives from redox-active moieties using counter-screens (e.g., DPPH radical scavenging) .
• Meta-analysis : Compare results with structurally analogous compounds (e.g., 4,5-dichloro-2-(4-methylphenyl) derivatives) to isolate substituent-specific effects .

Q. How can computational modeling guide the design of 4,5-Dichloro-2-pentylpyridazin-3-one derivatives with enhanced target selectivity?

• Docking studies : Use software like AutoDock Vina to predict binding affinities for target proteins (e.g., kinases or GPCRs). Focus on halogen bonding interactions with key residues .
• QSAR models : Corporate Hammett constants (σ) for substituents to predict electronic effects on bioactivity .
• MD simulations : Assess stability of ligand-protein complexes over 100-ns trajectories to prioritize stable binders .

Q. What methodologies address challenges in scaling up pyridazin-3-one synthesis while maintaining regiochemical fidelity?

• Flow chemistry : Continuous reactors improve heat/mass transfer for exothermic steps (e.g., Cl-substitution) .
• Catalytic optimization : Transition-metal catalysts (e.g., Pd/Cu) enhance coupling efficiency in multi-step syntheses .
• In-line analytics : PAT (Process Analytical Technology) tools like FTIR monitor intermediates in real-time to prevent side-product accumulation .